Furonazide

• CAS RN: 3460-67-1
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: N-[(E)-1-(furan-2-yl)ethylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C12H11N3O2/c1-9(11-3-2-8-17-11)14-15-12(16)10-4-6-13-7-5-10/h2-8H,1H3,(H,15,16)/b14-9+
• InChI Key: GNDPAVKYAUIVEB-NTEUORMPSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=NC=C1)/C2=CC=CO2
• SMILES: CC(=NNC(=O)C1=CC=NC=C1)C2=CC=CO2

Description

Furonazide is an aromatic carboxylic acid and a pyridinemonocarboxylic acid.

Scientific Research Applications

Antiproliferative and Antioxidant Activities

• Furan-based compounds, including thiosemicarbazides and 1,2,4-triazoles, have been investigated for their antiproliferative and antioxidant activities. One study found that a specific compound, designated as Compound 15, demonstrated significant antiproliferative activity against cervical cancer cells. Additionally, several 1,2,4-triazole derivatives exhibited excellent antioxidant activity (Sıcak, 2021).

Drug Effects on Electrolyte Balance

• Research into diuretic drugs, including those related to furonazide, has explored their impact on electrolyte balance, particularly in the context of hyponatremia. One study focused on the role of fractional excretion of uric acid in diagnosing hyponatremia in patients under diuretic therapy (Bassi & Fattoruso, 2020).

Urea Transporter Proteins as Targets

• Urea transporter proteins have been identified as alternative targets for diuretics. This research suggests a new mechanism for diuretic action, potentially including those related to furonazide (Esteva‐Font, Anderson, & Verkman, 2015).

Medication Use in Neonatal Intensive Care

• In neonatal intensive care units, various medications, including diuretics like furonazide, are commonly reported for patient care. This study provides insights into the drugs most frequently used in these settings and their implications (Clark, Bloom, Spitzer, & Gerstmann, 2006).

Antiepileptic Effects of Diuretics

• Diuretics, potentially including furonazide, have been explored for their anticonvulsant effects. This research examines the potential of diuretics as alternative anticonvulsants in clinical and experimental settings (Staley, 2002).

Implications in Thiazide-Induced Hyponatremia

• The impact of thiazide diuretics, closely related to furonazide, on renal function and electrolyte balance has been studied, particularly in the context of hyponatremia. This research adds to the understanding of the physiological changes induced by such diuretics (Channavajjhala et al., 2018).

Potential Therapeutic Target for COVID-19

• Research into furin, a protein involved in the activation of various viruses including SARS-CoV-2, suggests potential therapeutic applications of furonazide or related compounds in treating COVID-19. This highlights the broader relevance of furonazide-like compounds in antiviral therapy (Wu et al., 2020).

Anticancer Potential

• Furonaphthoquinones, similar in structure to furonazide, have shown promise as anticancer agents, particularly against leukemia cells. This suggests potential applications of furonazide derivatives in oncology (Inagaki et al., 2013).